Nickel hypophosphite hexahydrate

• CAS No.: 13477-97-9
• Molecular Formula: H12NiO10P2
• Molecular Weight: 292.73 g/mol
• InChI: InChI=1S/Ni.2HO2P.6H2O/c;2*1-3-2;;;;;;/h;2*(H,1,2);6*1H2/q+2;;;;;;;;/p-2
• InChI Key: OFWQYFSMYVEOSZ-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.O.O.[O-]P=O.[O-]P=O.[Ni+2]

Description

Nickel hypophosphite hexahydrate (CAS 13477-97-9) is a high-purity inorganic compound primarily recognized for its role as a key precursor in electroless nickel plating, where it facilitates the deposition of a uniform nickel-phosphorus alloy coating on substrates with complex geometries . This application is foundational in industries such as avionics and oil & gas for corrosion resistance and wear protection . Beyond plating, its significance in contemporary materials science is profound, serving as a versatile precursor for the synthesis of nanostructured nickel phosphide (NiP) nanoparticles . These nanoparticles, obtained through controlled thermal decomposition, exhibit excellent catalytic properties and are extensively researched as cost-effective, non-precious metal electrocatalysts for critical energy conversion reactions . This includes the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER), making them central to advancements in electrochemical water splitting for green hydrogen production . The specific crystalline phase (e.g., Ni₂P, Ni₁₂P₅) and morphology of the resulting nanoparticles, which directly influence their catalytic activity, can be tailored by adjusting synthesis parameters . Furthermore, nickel phosphide catalysts derived from this compound demonstrate high activity in organic synthesis, including hydrogenation processes, hydrodesulfurization (HDS), and hydrodenitrogenation (HDN) reactions . As an industrial intermediate and a raw material for coloring agents and catalysts, its value is well-established . This product is strictly for research purposes and is not intended for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet (SDS) and handle it with appropriate precautions.

Catalytic Activity and Electrocatalysis Derived from Nickel Hypophosphite Hexahydrate

Nickel-Based Catalysts in Organic Synthesis

Catalysts derived from nickel hypophosphite, primarily nickel phosphides, are effective in a range of organic transformations. Their utility stems from unique electronic properties that facilitate key reaction steps.

Nickel catalysts are well-known for their ability to access multiple oxidation states (e.g., Ni(0), Ni(I), Ni(II), Ni(III)), which allows them to participate in single-electron transfer (SET) and two-electron pathways like oxidative addition and reductive elimination. youtube.comyoutube.com In many nickel-catalyzed reactions, especially cross-coupling, the mechanism involves the formation of radical intermediates. nih.gov The catalytic cycle can be initiated by the generation of a radical from an electrophile through a one-electron oxidative addition with a low-valent nickel species. acs.org This ability to mediate electron transfer makes nickel catalysts adept at initiating and propagating radical reactions, which is a key aspect of their catalytic function in organic synthesis. youtube.comacs.org

Nickel phosphide (B1233454) nanoparticles, which can be synthesized from nickel hypophosphite, have demonstrated high activity in various hydrogenation and hydro-processing reactions. rsc.orgacs.org These reactions are fundamental in both laboratory-scale synthesis and industrial chemical production.

Specific applications include:

Hydrodesulfurization (HDS) and Hydrodenitrogenation (HDN): Ni₂P nanoparticles have shown high activity for the hydrodesulfurization of dibenzothiophene (B1670422) and the hydrodenitrogenation of quinoline, which are important processes in petroleum refining. rsc.orgacs.org

Hydrogenation of Nitroaromatics: Nickel phosphides with pure crystalline phases, such as Ni₂P and Ni₁₂P₅, are highly active catalysts for the hydrogenation of nitrobenzene (B124822) to aniline. researchgate.net The specific crystalline phase of the nickel phosphide plays a significant role in determining the catalytic activity. researchgate.net

Reductive Amination: Supported nickel phosphide catalysts are effective in the reductive amination of ethyl levulinate, a biomass-derived platform chemical, to produce N-alkyl-5-methyl-2-pyrrolidones, which are considered environmentally friendly solvents. semanticscholar.org

Hydrophosphonylation of Alkynes: In a multicomponent reaction, nickel catalysts facilitate the direct hydrophosphonylation of alkynes using sodium hypophosphite as the phosphorus source to generate H-phosphinate products. acs.org

Electrocatalytic Applications in Energy Conversion

Materials derived from nickel hypophosphite, particularly various phases of nickel phosphide (e.g., Ni₂P, Ni₅P₄, Ni₁₂P₅), have emerged as highly efficient, low-cost electrocatalysts for water splitting. mdpi.comrsc.org This process, which consists of the oxygen evolution reaction (OER) at the anode and the hydrogen evolution reaction (HER) at the cathode, is central to producing green hydrogen. rsc.org

Table 1: OER Performance of Various Nickel Phosphide-Based Electrocatalysts

Catalyst	Electrolyte	Overpotential at 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)
Ni₂P (converted to Ni (hydr)oxide)	0.10 M KOH	217	Not Specified
NiP-1 (Ni₂P)	1 M KOH	344	70
NiP-2 (Ni₅P₄)	1 M KOH	324	80
NiP-3 (Cu-doped)	1 M KOH	276	85

Nickel phosphides have been extensively studied as efficient and durable non-precious metal catalysts for the HER in both acidic and alkaline solutions, challenging the dominance of platinum-based catalysts. mdpi.commdpi.comacs.org The catalytic activity is influenced by the crystalline phase, morphology, and electronic structure of the nickel phosphide material. mdpi.commdpi.com For instance, the HER activity of different nickel phosphide nanocrystals has been shown to follow the trend Ni₁₂P₅ < Ni₂P < Ni₅P₄. mdpi.com

Table 2: HER Performance of Various Nickel Phosphide-Based Electrocatalysts

Catalyst	Electrolyte	Overpotential at 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)
Ni-P 300 (nanocrystalline Ni₂P and Ni₃P)	Not Specified	~65	~44
Ni₅P₄ Microballs	Acidic Solution	35.4	48
Ni₂P Nanoparticles	0.50 M H₂SO₄	~150	46
NiP-1 (Ni₂P)	1 M KOH	186	Not Specified
NiP-2 (Ni₅P₄)	1 M KOH	167	Not Specified

The catalytic mechanism of nickel phosphide-derived materials differs significantly between the OER and HER.

For the Oxygen Evolution Reaction (OER) , the active catalytic sites are widely believed to be oxidized nickel species. dtu.dk Under the highly oxidizing conditions of the OER in alkaline media, the surface of the nickel phosphide is converted in-situ to a thin layer of nickel oxyhydroxide (NiOOH). rsc.orgresearchgate.net This transformation involves the transition of Ni²⁺ to higher oxidation states (Ni³⁺/Ni⁴⁺), which are recognized as the active sites for OER. nih.govsemanticscholar.org The phosphorus content in the precursor material significantly influences the formation and properties of this surface layer. dtu.dk The underlying nickel phosphide primarily serves as a highly conductive and robust support for the catalytically active NiOOH layer. rsc.org

In contrast, for the Hydrogen Evolution Reaction (HER) , the nickel phosphide material itself is generally considered the active catalyst. mdpi.comacs.org The high activity is attributed to a synergistic or "ensemble" effect between the nickel and phosphorus sites. acs.org According to theoretical calculations, the surface of Ni₂P contains both exposed Ni and P sites. acs.org The phosphorus atoms, being more electronegative, are thought to act as proton-acceptor or hydrogen adsorption sites, while the nickel sites act as hydride-acceptors, facilitating the combination and release of H₂ gas. mdpi.comacs.org This dual-site mechanism mimics the function of highly efficient biological hydrogenase enzymes. acs.org

Influence of Composition and Structure on Catalytic Performance

The catalytic efficacy of nickel phosphides is not monolithic; it is profoundly influenced by the material's fundamental properties, including its elemental composition (specifically the phosphorus content), surface morphology, and underlying electronic structure.

Effect of Phosphorus Content on Activity

The stoichiometry of nickel phosphide, or the Ni:P ratio, is a critical determinant of its catalytic behavior. Different crystalline phases, such as Ni₃P, Ni₁₂P₅, Ni₂P, and Ni₅P₄, exhibit distinct activities and stabilities in various catalytic reactions. frontiersin.orgmdpi.com

For Hydrogen Evolution Reaction (HER): Studies comparing different phases have shown that phosphorus-rich phosphides tend to exhibit higher activity. For example, Ni₂P (33 at% P) has been found to be more active for the HER in acidic medium than Ni₁₂P₅ (29 at% P). rsc.orgscispace.comrsc.org The higher phosphorus content is correlated with enhanced corrosion resistance in acidic environments, which is crucial for catalyst stability. rsc.orgscispace.com The enhanced HER activity is attributed to the ensemble effect, where the presence of phosphorus modifies the electronic properties of adjacent nickel atoms, weakening the Ni-H bond and facilitating the desorption of H₂. frontiersin.org In some syntheses, Ni₂P nanoparticles have demonstrated superior catalytic efficiency compared to Ni₁₂P₅. mdpi.com

For Oxygen Evolution Reaction (OER): In contrast to the HER, a higher nickel content appears beneficial for the OER. In alkaline media, Ni₁₂P₅ shows enhanced OER performance over Ni₂P. acs.org This is because the higher concentration of nickel in the Ni₁₂P₅ phase facilitates the in-situ formation of an amorphous nickel oxyhydroxide (NiOOH) shell during the OER, which is widely considered the true catalytically active species. acs.orgdtu.dk Therefore, the nickel-rich phosphide acts as a stable, conductive precatalyst that transforms into the active phase under anodic oxidation conditions. dtu.dk

The following table summarizes the comparative performance of different nickel phosphide phases in electrocatalysis.

Surface Area and Active Site Density

A high specific surface area is fundamental to maximizing catalytic activity, as it increases the number of exposed active sites available for reactant interaction. mdpi.com Nanostructuring nickel phosphides into forms like hollow nanoparticles, nanowires, or porous microballs is a common strategy to achieve high surface area. mdpi.comacs.org

Beyond just the total surface area, the nature and density of the active sites are paramount. Density functional theory (DFT) calculations and experimental studies have identified specific crystallographic facets and atomic sites as being particularly active. For instance, the Ni₂P(001) surface, which has exposed Ni and P sites, is predicted to be highly active for the HER due to an "ensemble effect," where both proton-acceptor (P sites) and hydride-acceptor (Ni sites) centers are present to facilitate catalysis. acs.org In some nickel phosphide phases, nonmetallic phosphorus atoms, rather than nickel atoms, have been identified as the primary active catalytic sites for the OER. nih.gov Therefore, synthetic methods that preferentially expose these highly active facets and maximize their density are crucial for developing superior catalysts. acs.org

Electronic Structure Modifications and Catalytic Enhancement

Altering the electronic structure of nickel phosphide is a powerful strategy to boost its intrinsic catalytic activity. This can be achieved through several methods, including heteroatom doping and interfacing with conductive supports.

Heterogeneous Catalysis (e.g., Hydrogenation, Dehydrogenation)

Beyond electrocatalysis, nickel phosphides derived from precursors like nickel hypophosphite are effective heterogeneous catalysts for various organic transformations, particularly selective hydrogenation. researchgate.net Their performance often rivals that of more expensive noble metal catalysts.

Selective Hydrogenation: Nickel phosphide nanoparticles have demonstrated high activity and, crucially, high selectivity in the hydrogenation of alkynes and nitroarenes. acs.orgresearchgate.net

Alkyne Hydrogenation: Well-defined Ni₂P nanoparticles can catalyze the chemoselective hydrogenation of both terminal and internal alkynes to produce cis-alkenes with good conversion and selectivity under mild conditions. scispace.com The presence of phosphorus is critical for achieving this selectivity, preventing over-hydrogenation to the corresponding alkane. scispace.com

Nitroarene Hydrogenation: Ultradispersed Ni₂P clusters on phosphorus-doped carbon are highly efficient for the chemoselective hydrogenation of nitroarenes to anilines, outperforming many noble- and transition-metal catalysts. acs.org The high selectivity is attributed to the preferential adsorption of the nitro group onto the catalyst surface. acs.org

Nickel phosphides are also active catalysts for hydro-processing reactions such as hydrodesulfurization (HDS), hydrodenitrogenation (HDN), and hydrodeoxygenation (HDO), which are vital in petroleum refining and biomass upgrading. researchgate.net The Ni₅P₄ phase, in particular, has been identified as an active phase for the selective hydrogenation of SO₂ to H₂S. bohrium.com The principles of surface composition and electronic structure that govern electrocatalytic performance are also central to the activity and selectivity observed in these heterogeneous catalytic systems.

The following table lists the compounds mentioned in this article.

Advanced Characterization Techniques in Research on Nickel Hypophosphite Hexahydrate Systems

X-ray Diffraction (XRD) for Phase and Crystallinity Analysis

X-ray Diffraction (XRD) is a cornerstone technique for investigating the crystallographic structure of materials. In the context of systems involving nickel hypophosphite, XRD is instrumental in identifying the crystalline phases present and determining the degree of crystallinity.

When nickel hypophosphite is used as a precursor, for instance in the synthesis of nickel phosphide (B1233454) (Ni₂P) nanoparticles or in the formation of electroless nickel-phosphorus coatings, XRD is employed to confirm the resulting phases. The diffraction pattern of a crystalline material is unique, acting as a fingerprint for identification. For example, the XRD patterns of synthesized Ni₂P can be compared with standard diffraction data from the Joint Committee on Powder Diffraction Standards (JCPDS) to confirm the formation of the hexagonal Ni₂P phase. researchgate.net

Furthermore, XRD is crucial for assessing the crystallinity of materials. Electroless nickel-phosphorus deposits, for instance, can range from crystalline to amorphous depending on the phosphorus content, which is influenced by the concentration of the hypophosphite reducing agent in the plating bath. nmfrc.org Low-phosphorus deposits tend to be crystalline, exhibiting sharp diffraction peaks, while high-phosphorus deposits are often amorphous, characterized by broad humps in the XRD pattern. nmfrc.orgwiley.com The transition from a crystalline to an amorphous structure significantly impacts the material's properties, such as hardness and corrosion resistance.

Table 1: XRD Data for a Synthesized Nickel Phosphide Sample

2θ (degrees)	d-spacing (Å)	Miller Indices (hkl)	Phase
40.8°	2.21	(111)	Hexagonal Ni₂P
44.6°	2.03	(201)	Hexagonal Ni₂P
47.3°	1.92	(210)	Hexagonal Ni₂P
54.2°	1.69	(300)	Hexagonal Ni₂P

This table presents typical XRD peak positions and their corresponding crystallographic planes for hexagonal nickel phosphide synthesized using a hypophosphite-based method. researchgate.net

Electron Microscopy Techniques (SEM, TEM, FE-SEM) for Morphology and Microstructure

Electron microscopy techniques are indispensable for visualizing the surface topography and internal structure of materials at high magnifications.

Scanning Electron Microscopy (SEM) provides detailed images of the surface morphology. In the study of electroless nickel coatings derived from nickel hypophosphite, SEM reveals the nodular structure of the deposit. wiley.com The size and density of these nodules can be correlated with the plating conditions. wiley.com For example, the addition of elements like tin or tungsten to the plating bath can alter the nodule morphology, making them smoother and denser. wiley.com

Transmission Electron Microscopy (TEM) allows for the examination of the internal microstructure of a material. TEM analysis of electroless nickel-phosphorus deposits can confirm their amorphous or microcrystalline nature, which is suggested by XRD. researchgate.net High-resolution TEM (HRTEM) can even reveal the arrangement of atoms, providing definitive evidence of the material's structure at the nanoscale.

Field-Emission Scanning Electron Microscopy (FE-SEM) offers higher resolution and greater depth of field than conventional SEM, enabling more detailed observation of nanoscale features on the surface.

These techniques collectively provide a comprehensive picture of the material's structure across different length scales, which is vital for understanding and controlling its properties.

Energy-Dispersive X-ray Spectroscopy (EDS/EDAX) for Elemental Composition Mapping

Energy-Dispersive X-ray Spectroscopy (EDS or EDX), is an analytical technique used for the elemental analysis of a sample. wikipedia.org It is typically integrated with an electron microscope (SEM or TEM). When the electron beam of the microscope interacts with the sample, it generates characteristic X-rays from the elements present. The EDS detector measures the energy and intensity of these X-rays to identify the elemental composition of the sample. mee-inc.comoxinst.com

In research on nickel hypophosphite systems, EDS is crucial for determining the elemental composition of the resulting materials, such as the phosphorus content in electroless nickel-phosphorus coatings. wiley.com This is a critical parameter as it dictates the properties of the coating. EDS can provide quantitative compositional analysis and can also be used to create elemental maps, showing the spatial distribution of different elements across the sample's surface. This is particularly useful for identifying any compositional inhomogeneities or the presence of impurities.

Table 2: Example of EDS Analysis of an Electroless Nickel-Phosphorus Coating

Element	Weight %	Atomic %
Nickel (Ni)	88.5	80.2
Phosphorus (P)	11.5	19.8

This table shows a typical elemental composition of a high-phosphorus electroless nickel coating as determined by EDS.

X-ray Photoelectron Spectroscopy (XPS) for Surface Chemistry and Oxidation States

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. mdpi.com In XPS, the sample is irradiated with a beam of X-rays, which causes the emission of photoelectrons from the sample's surface. By analyzing the kinetic energy of these photoelectrons, the binding energy of the electrons can be determined, which is characteristic of each element and its oxidation state.

For systems involving nickel hypophosphite, XPS is invaluable for probing the surface chemistry of the resulting materials. For instance, in studies of electroless Ni-P films, XPS can be used to determine the oxidation states of nickel and phosphorus on the surface. scirp.org The binding energies of the Ni 2p and P 2p core levels can indicate whether these elements are in their elemental state or have formed oxides or phosphides. scirp.orgutl.pt This information is critical for understanding the material's catalytic activity, corrosion resistance, and other surface-dependent properties. XPS analysis has shown that in some Ni-P films, nickel can exist in an oxidized state, and phosphorus can be present as phosphide. scirp.org

Table 3: Representative XPS Binding Energies for Species in Ni-P Films

Element	Core Level	Binding Energy (eV)	Chemical State
Nickel	Ni 2p₃/₂	~852.6	Metallic Ni (Ni⁰)
Nickel	Ni 2p₃/₂	~854.6	Ni²⁺ (in NiO)
Nickel	Ni 2p₃/₂	~856.1	Ni³⁺ (in NiOOH)
Phosphorus	P 2p	~129.2	Phosphide (in NiₓP)
Phosphorus	P 2p	~133.5	Oxidized Phosphorus

This table provides a summary of typical binding energies observed in XPS analysis of nickel-phosphorus systems, allowing for the identification of different chemical states. surfacesciencewestern.comresearchgate.net

Thermal Analysis (TGA, DTA, DSC) for Decomposition Studies

Thermal analysis techniques are used to study the physical and chemical properties of materials as they are heated, cooled, or held at a constant temperature.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature. This is useful for studying decomposition processes, where a loss of mass indicates the release of volatile components.

Differential Thermal Analysis (DTA) measures the temperature difference between a sample and a reference material as a function of temperature. This can detect exothermic or endothermic processes, such as phase transitions or chemical reactions.

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as a function of temperature. DSC provides quantitative information about the enthalpy changes associated with thermal events.

In the context of nickel hypophosphite hexahydrate, these techniques are employed to study its thermal decomposition behavior. For materials derived from nickel hypophosphite, such as electroless nickel-phosphorus deposits, thermal analysis is used to investigate their thermal stability and phase transformations upon heating. researchgate.net For example, DSC can be used to identify the crystallization temperature of amorphous Ni-P alloys, which is an important parameter for applications involving heat treatment.

Electrochemical Techniques (Polarization, Cyclic Voltammetry, Impedance Spectroscopy) for Mechanistic Studies

Electrochemical techniques are essential for studying the kinetics and mechanisms of electrochemical reactions, such as those involved in electroless plating from a nickel hypophosphite bath.

Polarization techniques involve measuring the current response of an electrode as a function of the applied potential. Anodic and cathodic polarization curves can provide information about the oxidation of hypophosphite and the reduction of nickel ions, respectively. researchgate.net

Cyclic Voltammetry (CV) involves sweeping the potential of an electrode back and forth and measuring the resulting current. CV is a powerful tool for identifying the redox reactions occurring in the plating bath and for studying the role of various bath components. ias.ac.in Studies using cyclic voltammetry have helped to elucidate the electrochemical behavior of sodium hypophosphite in electroless plating solutions. ias.ac.in

Electrochemical Impedance Spectroscopy (EIS) involves applying a small amplitude AC potential perturbation to an electrode and measuring the resulting current response over a range of frequencies. EIS is used to study the kinetics of electrode processes and to characterize the properties of the electrode-electrolyte interface. peacta.orgresearchgate.net It can provide insights into the charge transfer resistance and the capacitance of the double layer, which are related to the rate of the plating reaction. peacta.org

These techniques are fundamental to understanding the complex reaction mechanisms of electroless nickel deposition and for optimizing the plating process.

Nitrogen Adsorption-Desorption Isotherms for Surface Area and Porosity

Nitrogen adsorption-desorption analysis is a standard technique for determining the specific surface area, pore volume, and pore size distribution of porous materials. The method is based on the physical adsorption of nitrogen gas onto the surface of the material at cryogenic temperatures (typically 77 K).

While this compound itself is not typically a porous material, this technique is highly relevant for characterizing materials synthesized using nickel hypophosphite as a precursor, especially catalysts and catalyst supports. For instance, if nickel hypophosphite is used to prepare supported nickel phosphide catalysts, the surface area and porosity of the final catalyst are critical parameters that influence its catalytic activity.

The shape of the nitrogen adsorption-desorption isotherm can provide qualitative information about the pore structure of the material. The Brunauer-Emmett-Teller (BET) method is commonly used to calculate the specific surface area from the adsorption data. The Barrett-Joyner-Halenda (BJH) method can be used to determine the pore size distribution from the desorption branch of the isotherm. researchgate.net

Table 4: Compound Names Mentioned in the Article

Compound Name
This compound
Nickel phosphide (Ni₂P)
Nickel(II) oxide (NiO)
Nickel(III) oxyhydroxide (NiOOH)

Theoretical and Computational Investigations

Density Functional Theory (DFT) Studies on Reaction Mechanisms

Density Functional Theory (DFT) has been a powerful tool in elucidating the complex reaction pathways involved in electroless nickel deposition where nickel hypophosphite is a key reactant. Research in this area has primarily focused on the catalytic dehydrogenation and oxidation of the hypophosphite ion (H₂PO₂⁻) on nickel surfaces.

Theoretical calculations have been employed to analyze the elementary steps of the reactions involving hypophosphite ions on nickel (Ni), as well as on other metals like copper (Cu) and palladium (Pd). These steps are identified as adsorption, dehydrogenation, and oxidation. In the adsorption step, it was found that hypophosphite ions spontaneously adsorb onto the Ni(111) surface with greater stability compared to Pd(111) and Cu(111) surfaces. Current time information in Toronto, CA.

During the dehydrogenation step, hypophosphite ions on Ni(111) and Pd(111) surfaces exhibit small reaction barriers, in contrast to the large barrier observed on the Cu(111) surface. This significant energy barrier on the copper surface is not offset by the adsorption energy. In the subsequent oxidation step, the dehydrogenated anions on each metal surface react spontaneously with a hydroxyl base. The reaction barriers in this final step are not as significant as the adsorption energies, suggesting that the critical step for the oxidation of the hypophosphite ion is the dehydrogenation stage. This is particularly evident for the Cu(111) surface. Current time information in Toronto, CA. These findings help to explain the observed catalytic behaviors of different metal surfaces in the electroless deposition process using hypophosphite ions. Current time information in Toronto, CA.

Furthermore, quantum mechanical calculations have explored the feasibility of a bridged intermediate where both hypophosphite and hydrolyzed nickel are adsorbed on the surface. These calculations have supported the possibility of such an intermediate, providing a more detailed picture of the reaction mechanism at the atomic level. researchgate.net

Modeling of Adsorption and Surface Interactions

The adsorption of reactants and the interaction with the catalytic surface are critical preliminary steps in the electroless deposition process. Computational modeling has been instrumental in understanding these phenomena at the solid-liquid interface.

Molecular dynamics (MD) simulations have been utilized to investigate the behavior of species at the interface between the substrate and the plating solution. These simulations can model the diffusion of nickel and hypophosphite ions towards the surface and their subsequent adsorption. For instance, MD simulations have been used to study the sliding features of various nanoscale specimens, including amorphous Ni-P layers, providing insights into the plastic deformation mechanisms at the atomic level. researchgate.net

DFT calculations have also been used to study the adsorption of various species on nickel surfaces. For example, a comprehensive analysis of CO adsorption on different low-index miller surfaces of nickel has been conducted, providing insights into the factors that determine the final adsorbate structure. rsc.org While not directly about nickel hypophosphite, these studies provide a foundational understanding of how adsorbates interact with nickel surfaces, which is transferable to the species present in an electroless nickel bath.

The interaction of surfactants with the growing Ni-P film has also been modeled. It is suggested that surfactants like sodium dodecyl sulfate (B86663) (SDS) can promote the adsorption of Ni²⁺ ions, thereby influencing the deposition process and the properties of the resulting coating. The hydrophobic tails of the surfactant ions are thought to approach the surface, while the hydrophilic heads interact with the aqueous phase, facilitating the precipitation process. coventry.ac.uk

Prediction of Material Properties and Catalytic Pathways

A significant area of theoretical investigation has been the prediction of the properties of the resulting nickel-phosphorus (Ni-P) alloys and the catalytic pathways for their formation. The phosphorus content in the deposited alloy is a critical factor that determines its properties, such as hardness, corrosion resistance, and structure. mdpi.com

Theoretical studies have explored the relationship between the phosphorus content and the properties of the Ni-P coating. For instance, it is known that coatings with a high phosphorus content (10–14%) exhibit excellent corrosion resistance, while those with a low phosphorus content (3–7%) have higher abrasion resistance. mdpi.com DFT calculations can help to understand the electronic structure of these alloys and how it influences their macroscopic properties.

Furthermore, computational studies have been used to investigate the formation of different nickel phosphide (B1233454) phases, such as Ni₂P and Ni₅P₄, which are known to have excellent catalytic activities for various reactions, including the hydrogen evolution reaction (HER). mdpi.comresearchgate.netrsc.orgacs.org The stability and electronic properties of these different phases can be calculated, providing insights into their potential as catalysts. For example, theoretical studies have shown that phosphorous can act as an effective geometrical modifier on nickel surfaces, creating spatially-isolated nickel trimers that can tune the catalytic properties for reactions like alkyne semi-hydrogenation. unirioja.es

The following table summarizes some of the predicted properties of Ni-P coatings based on their phosphorus content:

Phosphorus Content	Predicted Properties
Low (3-7 wt%)	Higher hardness and abrasion resistance. mdpi.com
Medium (6-9 wt%)	A balance of hardness and corrosion resistance. mdpi.com
High (10-14 wt%)	Excellent corrosion resistance, often amorphous as-deposited. mdpi.com

Simulation of Deposition Processes

A kinetic model has been proposed to describe the electroless nickel-phosphorus plating (ENPP) process, taking into account both mass transfer and the chemical reactions of the species in the plating solution. This model can be used to predict the transient changes in the thickness of the plated layer and the concentration of chemical species in the bath. acs.org Such models are crucial for optimizing the plating process and controlling the properties of the final coating.

Molecular dynamics (MD) simulations have also been employed to study the deposition process at an atomic scale. These simulations can mimic the experimental electroless deposition by modeling the low-energy chemical deposition of Ni and P atoms. It has been shown that the amorphous and glassy states created in these simulations display a similar short-range order to experimentally deposited films. researchgate.net MD simulations have also been used to investigate the nano-cutting mechanism of high-phosphorus Ni-P coatings, providing insights into material removal and surface formation during machining processes. researchgate.netlammps.org

These simulations are computationally intensive but offer unparalleled detail about the dynamic processes occurring during film growth, including the incorporation of phosphorus into the nickel lattice and the development of the film's microstructure.

Environmental and Sustainability Aspects in Research

Recovery and Reuse of Nickel from Spent Solutions (e.g., Ion Exchange)

Electroless nickel plating baths have a finite lifespan due to the accumulation of reaction by-products, such as orthophosphite, and the depletion of nickel and hypophosphite ions. nmfrc.org Spent EN plating solutions contain significant amounts of nickel, which, if discarded, represent both an economic loss and an environmental hazard. mtmt.hufrontiersin.org Consequently, robust methods for the recovery and reuse of nickel from these spent solutions are a primary focus of sustainability research.

Ion exchange has emerged as a highly effective technology for this purpose. nickelinstitute.org The process typically involves passing the spent plating solution through a column containing a cation exchange resin. google.com These resins, often strong-acid types, selectively adsorb nickel ions (Ni²⁺) from the solution. nickelinstitute.orgnih.gov

One patented method describes using a carboxylic resin in its sodium form to retain nickel from an aqueous solution of a soluble nickel salt, which is then eluted with hypophosphorous acid to form a pure nickel hypophosphite solution. google.com This not only recovers the nickel but also prepares it for direct reuse in plating baths. Another approach uses an ion exchange resin to remove spent nickel from the plating bath, allowing the remaining effluent, which is rich in phosphites, to be potentially repurposed for other applications, such as in fertilizer compositions. rsc.org This integrated approach substantially reduces hazardous waste discharge. rsc.org

Research has demonstrated the efficiency of various resins in recovering nickel. For instance, the strong-acid resin Purolite NRW-100 has been successfully used to recover Ni(II) from simulated electroplating waste solutions containing various complexing agents. nickelinstitute.org The performance of the ion exchange process is influenced by factors such as pH and temperature, with studies showing that the amount of Ni(II) exchanged plateaus at a pH above 2.5. nickelinstitute.org The kinetics of this exchange process have been analyzed and can be modeled to optimize industrial applications. nickelinstitute.org

The recovered nickel, often in the form of a nickel sulfate (B86663) solution after being displaced from the resin, can be reprocessed and reintroduced into the plating bath, creating a closed-loop system that minimizes waste and the need for virgin materials. google.com

Table 1: Ion Exchange Resins and Their Application in Nickel Recovery

Resin Type	Application	Key Findings	Reference
Carboxylic Resin (weak acid)	Preparation of nickel hypophosphite from nickel sulfate.	Efficiently retains nickel, which is then eluted with hypophosphorous acid to create a pure solution for plating baths.	google.com
Strong-acid Purolite NRW-100	Recovery of Ni(II) from simulated electroplating waste.	Exchange levels off at pH > 2.5; isotherms fit the Langmuir equation.	nickelinstitute.org
Cation Exchange Resin (general)	Removal of spent nickel from plating baths.	Allows for the recovery of nickel for reuse and repurposing of the remaining effluent.	rsc.org

Development of Green Synthesis Routes

Traditional synthesis methods for nickel hypophosphite can generate unwanted by-products that complicate waste treatment and can be detrimental to the performance of electroless nickel plating baths. For example, a common method involving the double decomposition of nickel sulfate and calcium hypophosphite results in the formation of calcium sulfate, which has low solubility and can introduce impurities into the final product. A key objective of green chemistry is to develop synthesis routes that minimize or eliminate the generation of such waste products.

An innovative and greener approach for preparing high-purity nickel hypophosphite utilizes ion exchange technology. google.com This process involves the exchange between a water-soluble nickel salt, like nickel sulfate, and hypophosphorous acid on a carboxylic ion exchange resin. google.comgoogle.com The primary advantage of this method is that it avoids the introduction of extraneous ions, such as sodium and sulfate, into the final product. google.com The resulting high-purity nickel hypophosphite solution can be used directly to prepare or replenish EN baths, which extends their operational life and simplifies waste management by preventing the buildup of inert salts that can cause sludging issues. google.comgoogle.com

Another advanced method is the direct electrooxidation synthesis of nickel hypophosphite. electrochemsci.org In this process, a nickel anode is electrochemically dissolved in a hypophosphorous acid solution. By controlling the anodic potential, a pure nickel hypophosphite solution is generated without the co-production of salt by-products. electrochemsci.org Research has shown that plating layers derived from baths using this electrolyte exhibit a more compact surface, higher phosphorus content, and superior corrosion resistance compared to those from conventional industrial baths. electrochemsci.org This method represents a cleaner production pathway that enhances product quality while reducing environmental impact.

These green synthesis routes offer significant advantages over conventional methods, as summarized in the table below.

Table 2: Comparison of Nickel Hypophosphite Synthesis Routes

Synthesis Method	Raw Materials	Key By-products	Environmental Advantages	Reference
Conventional (Double Decomposition)	Nickel Sulfate, Barium/Calcium Hypophosphite	Barium/Calcium Sulfate	None; produces solid waste and introduces impurities.
Green (Ion Exchange)	Nickel Sulfate, Hypophosphorous Acid	Sodium Sulfate (in resin regeneration)	Produces high-purity nickel hypophosphite; avoids introducing unwanted ions (Na⁺, SO₄²⁻) into the product and plating bath.	google.com

| Green (Direct Electrooxidation) | Nickel Anode, Hypophosphorous Acid | None | Generates a high-purity solution directly; no salt by-products are formed. Enhances plating quality. | electrochemsci.org |

Waste Stream Reduction in Plating Industries

The plating industry is traditionally a significant generator of hazardous waste, making waste stream reduction a critical aspect of environmental sustainability. mtmt.hu For electroless nickel plating processes that use nickel hypophosphite, the primary waste stream is the spent plating solution. jelsciences.com A key strategy for waste reduction is to extend the operational life of the plating bath, thereby reducing the frequency of disposal. nmfrc.org

The use of nickel hypophosphite itself is a step toward waste reduction. In conventional EN baths, nickel is supplied as nickel sulfate and the reducing agent as sodium hypophosphite. As the bath is used and replenished, sodium and sulfate ions accumulate, which can negatively affect the plating quality and shorten the bath's life. nmfrc.org By using a makeup solution of nickel hypophosphite, the accumulation of these inert ions is eliminated, leading to a significantly longer bath life and more consistent deposit characteristics. nmfrc.orggoogle.com

In addition to optimizing the bath chemistry, various technologies are employed to remove the reaction by-products that limit the solution's lifespan, most notably orthophosphite (H₂PO₃²⁻). nmfrc.org Technologies that can extend bath life include:

Chemical Precipitation: This involves adding agents to precipitate orthophosphite from the solution, which can then be removed by filtration. nmfrc.org

Electrodialysis: This process uses ion-exchange membranes and an electric field to selectively remove unwanted ions like orthophosphite and sulfate from the plating bath, allowing the rejuvenated solution to be returned to service. nmfrc.org

By implementing these life-extending technologies, plating facilities can achieve more metal turnovers (MTOs) from a single bath, significantly reducing the volume of spent solution that requires treatment and disposal. nmfrc.org This not only lowers disposal costs but also minimizes the environmental impact associated with the discharge of nickel and phosphorus compounds. Furthermore, reducing the volume of waste generated simplifies subsequent recovery and recycling efforts, contributing to a more circular economy within the plating industry. mtmt.hu

Future Research Directions and Emerging Applications

Exploration of Novel Synthesis Routes for Enhanced Control

The properties of materials derived from nickel hypophosphite hexahydrate are intrinsically linked to their structure, phase, and morphology. Consequently, a primary area of future research is the development of new synthesis techniques that offer precise control over these characteristics. Traditional methods, such as double decomposition and dissolving nickel hydroxide (B78521) in hypophosphorous acid, are being supplemented by more advanced strategies. google.com

Current research is exploring methods like ion exchange, which allows for the preparation of high-purity nickel hypophosphite solutions suitable for direct use or crystallization. google.com Beyond the synthesis of the hexahydrate itself, significant focus is on its use as a precursor. Solvothermal and hydrothermal routes are being investigated to produce nickel phosphide (B1233454) nanoparticles with controllable phases (e.g., Ni₂P, Ni₁₂P₅) and morphologies directly from nickel precursors and a phosphorus source like hypophosphite. proquest.comrsc.orgresearchgate.net The choice of nickel salt anions and solvents has been shown to effectively control the crystal phases and morphologies of the resulting nickel phosphides. rsc.org Future work will likely focus on refining these methods to achieve simultaneous control over phase, size, and shape, which is crucial for catalytic and electronic applications. nih.gov Solid-phase reactions at relatively low temperatures also present a simple and effective route to nanoparticles like Ni₂P from nickel cations and hypophosphite ions. rsc.org

Table 1: Overview of Synthesis Routes for Nickel Phosphides Using Hypophosphite-Related Precursors

Synthesis Method	Phosphorus Source	Key Controllable Parameters	Resulting Phases/Morphologies	Reference
Hydrothermal	Sodium Hypophosphite / White Phosphorus	Reactant amount, reaction time	Phase-controlled Ni₂P, Ni₁₂P₅ nanostructures	proquest.com
Solvothermal	Red Phosphorus	Nickel salt anion, solvent	Phase- and morphology-controlled Ni₂P, Ni₁₂P₅	rsc.orgresearchgate.net
Thermal Phosphidation	Hypophosphite	Temperature, precursor morphology	Controllable morphologies of various nickel phosphide phases	mdpi.com
Solid-Phase Reaction	Hypophosphite Anion (H₂PO₂⁻)	Temperature	Ni₂P nanoparticles	rsc.org

Development of Next-Generation Catalysts and Electrocatalysts

A significant and rapidly growing application for nickel hypophosphite is its role as a precursor for producing highly active and cost-effective nickel phosphide (NiₓPᵧ) electrocatalysts. These materials are promising alternatives to precious metal catalysts for crucial energy conversion reactions, such as the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER) in water splitting.

Research has demonstrated that nickel phosphides derived from the thermal phosphidation of nickel-containing precursors using a hypophosphite source exhibit excellent electrocatalytic activity. mdpi.com For the HER, various phases of nickel phosphide, including Ni₂P, Ni₅P₄, and Ni₁₂P₅, have been synthesized, with their catalytic performance being highly dependent on the specific phase and morphology. mdpi.com For instance, flower-like Ni₅P₄ microballs have shown excellent HER activity with a low overpotential of 35.4 mV at a current density of 10 mA/cm². mdpi.com Similarly, for the OER, nickel-based phosphides are being explored as efficient electrocatalysts in alkaline media, often undergoing surface transformation into nickel (oxy)hydroxide species which are believed to be the true active sites. rsc.orgmrforum.comnih.govrsc.org

Future research will focus on several key areas:

Phase and Morphology Control: Systematically synthesizing different nickel phosphide phases to identify the most active sites and structures for both HER and OER. mdpi.comrsc.org

Bimetallic and Trimetallic Phosphides: Incorporating other transition metals, such as iron (Fe) or cobalt (Co), to create ternary phosphides like (NiₓFe₁₋ₓ)₂P. rsc.org This approach can tune the electronic structure and create synergistic effects, leading to enhanced catalytic activity. nih.govnih.gov

Advanced Architectures: Designing and fabricating three-dimensional, hierarchical structures, such as nanowires or microflowers grown directly on conductive substrates like nickel foam. rsc.orgfrontiersin.org These architectures provide a large surface area and facilitate efficient charge transport.

Table 2: Performance of Nickel Phosphide Electrocatalysts Derived from Hypophosphite-Based Syntheses

Catalyst	Reaction	Electrolyte	Performance Metric (Overpotential @ 10 or 20 mA/cm²)	Reference
Ni₅P₄ microballs	HER	Acidic	35.4 mV @ 10 mA/cm²	mdpi.com
Ni₂P Nanowires	HER	Alkaline (1 M KOH)	320 mV @ 10 mA/cm²	frontiersin.org
Ni₂P Nanowires	OER	Alkaline (1 M KOH)	1.51 V (vs. RHE) @ 10 mA/cm²	frontiersin.org
(NiₓFe₁₋ₓ)₂P Microflowers	OER	Alkaline (1 M KOH)	219 mV @ 20 mA/cm²	rsc.org
Fe₀.₄Co₀.₈Ni₀.₈P	OER	Alkaline (1 M KOH)	248 mV @ 10 mA/cm²	nih.gov

Integration into Advanced Functional Devices

The unique properties of materials derived from this compound, particularly nickel phosphides and nickel-based (oxy)hydroxides, make them attractive candidates for integration into a new generation of functional devices, especially in energy storage and sensing.

In the realm of energy storage , nickel-based materials are being extensively studied for supercapacitors and batteries. Nickel hydroxides and oxides, which can be formed from nickel phosphide precursors, are known to be promising active materials for supercapacitor electrodes due to their high theoretical capacitance. kaust.edu.samdpi.com Research is focused on creating hierarchical nanostructures on conductive substrates like nickel foam to maximize surface area and enhance charge-discharge kinetics. mdpi.com Similarly, nickel phosphides themselves are being investigated as electrode materials for lithium-ion batteries and battery-type supercapacitors, leveraging their redox activity. frontiersin.orgmdpi.com

For electrochemical sensors , the catalytic properties of nickel phosphides and related compounds are being harnessed for the sensitive and selective detection of various analytes. The high surface area and electrocatalytic activity of these nanomaterials can enhance the response of sensors for biologically and environmentally important molecules. Research in this area is still emerging but holds promise for developing low-cost and efficient sensing platforms.

Future work will aim to optimize the performance of these materials in device settings by controlling their nanostructure, improving their conductivity through composites with carbon materials, and enhancing their long-term stability during device operation. kaust.edu.sa

Fundamental Understanding of Complex Reaction Systems

Despite its widespread use, particularly in electroless plating, a complete mechanistic understanding of the reactions involving the hypophosphite ion remains an active area of research. tau.ac.ilias.ac.in A deeper fundamental insight into the thermal decomposition of this compound and its reaction pathways in solution is crucial for optimizing existing applications and discovering new ones.

Key research directions include:

Reaction Mechanism Studies: Employing advanced analytical techniques, such as cyclic voltammetry and in-situ spectroscopy, to elucidate the complex electrochemical reactions that occur during electroless plating. ias.ac.in Understanding the role of various bath components and reaction intermediates is essential for improving plating efficiency and deposit properties. tau.ac.ilmetrohm.com

Thermal Decomposition Analysis: Investigating the thermal decomposition pathway of this compound using techniques like Thermogravimetric Analysis (TGA) coupled with mass spectrometry (MS) and Fourier-transform infrared spectroscopy (FTIR). mdpi.com This can reveal the sequence of dehydration and decomposition steps and identify the gaseous products released, which is critical for the controlled synthesis of nickel phosphide or oxide nanoparticles. icm.edu.pl

Computational Modeling: Utilizing Density Functional Theory (DFT) and other computational methods to model reaction pathways, investigate the stability of intermediates, and understand the electronic structure of catalytically active sites. nih.govuniversepg.comdiva-portal.org These theoretical studies can provide insights that are difficult to obtain experimentally and can guide the rational design of new materials and processes. For example, computational studies on nickel complexes can help understand their stability and reaction pathways in various environments. universepg.commdpi.com

A comprehensive understanding of these fundamental processes will enable more precise control over material synthesis and enhance the performance of catalysts and devices derived from this compound. tau.ac.ilscribd.com

Q & A

Basic: What are the common synthetic routes for Nickel Hypophosphite Hexahydrate, and what are the critical parameters influencing its purity and yield?

This compound (Ni(H₂PO₂)₂·6H₂O) is typically synthesized via wet chemical precipitation or hydrothermal methods . Key parameters include:

• Precursor selection : Nickel salts (e.g., Ni(NO₃)₂·6H₂O, NiCl₂·6H₂O) and sodium hypophosphite (NaH₂PO₂) are common precursors .
• Molar ratios : A stoichiometric excess of sodium hypophosphite (≥2:1 NaH₂PO₂:Ni²⁺) ensures complete reduction and complexation .
• Temperature and pH : Reactions are conducted at 60–90°C under mildly acidic conditions (pH 4–6) to prevent hydrolysis of hypophosphite ions .
• Post-synthesis treatment : Washing with ethanol/water and vacuum drying at 60°C minimize residual impurities .

Advanced: How does phosphorus doping via this compound influence the electronic structure and catalytic activity of Ni-based electrocatalysts for oxygen evolution reaction (OER)?

Phosphorus doping enhances OER activity by:

• Electronic modulation : Incorporation of P into Ni lattices (e.g., forming Ni₂P/Co₂P heterostructures) reduces the d-band center of Ni, optimizing adsorption of oxygen intermediates .
• Surface morphology : P doping promotes the formation of hierarchical nanostructures (e.g., nanosheets or nanorods), increasing electroactive surface areas .
• In-situ characterization : XPS and EXAFS reveal P-induced charge redistribution, while DFT calculations validate enhanced *OH/*O adsorption energetics .
  Methodological note : Controlled thermal annealing (300–400°C under Ar/H₂) is critical for phase-pure phosphide formation .

Basic: What analytical techniques are used to characterize the structural and compositional properties of this compound?

Key techniques include:

• X-ray diffraction (XRD) : Confirms crystallinity and phase purity by matching peaks with reference data (e.g., JCPDS 00-024-0032) .
• SEM/TEM : Reveals morphology (e.g., rod-like or spherical particles) and particle size distribution .
• XPS : Identifies oxidation states of Ni (Ni²⁺) and P (P⁻ in hypophosphite), with O 1s spectra confirming hydration .
• FTIR : Detects hypophosphite ligands (P–O stretching at 950–1100 cm⁻¹) and hydration bands (O–H at 3400 cm⁻¹) .

Advanced: How can researchers resolve contradictions in deposit morphology and phosphorus content during electroless nickel plating using this compound?

Discrepancies in deposit properties often arise from:

• Bath composition : Higher lactic acid concentrations increase P content (from 4% to 12%) but reduce roughness due to stabilized Ni²⁺-ligand complexes .
• pH and temperature : Elevated pH (>6) promotes Ni(OH)₂ precipitation, altering nucleation sites from conical to nodular .
• Additives : Surfactants (e.g., sodium dodecyl sulfate) refine grain size by suppressing dendritic growth .
  Mitigation strategy : Use in-situ AFM or SEM to monitor initial deposition kinetics and adjust bath parameters dynamically .

Advanced: What strategies enhance the electrochemical performance of this compound-based composites in energy storage applications?

Performance optimization involves:

• Nanocomposite design : Embedding Ni hypophosphite in carbon matrices (e.g., cellulose nanofibrils) improves conductivity and prevents aggregation .
• Synergistic doping : Co-doping with Fe or Cr enhances redox activity by introducing multi-metal active sites .
• Electrolyte engineering : Alkaline electrolytes (e.g., 1M KOH) stabilize Ni³⁺/Ni²⁺ redox couples, critical for supercapacitor cycling stability .
  Benchmark metrics : Achieve specific capacitances >1200 F g⁻¹ at 1 A g⁻¹ and >85% retention after 5000 cycles .

Basic: What safety protocols are recommended for handling this compound in laboratory settings?

• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and goggles to avoid skin/eye contact .
• Ventilation : Work in fume hoods to prevent inhalation of fine particulates .
• Waste disposal : Neutralize acidic residues with NaHCO₃ before disposal in heavy-metal waste streams .

Advanced: How do mechanistic studies explain the role of hypophosphite ligands in stabilizing Ni²⁺ ions during electrochemical deposition?

Hypophosphite (H₂PO₂⁻) acts as both a reducing agent and stabilizer :

• Reduction mechanism : H₂PO₂⁻ donates electrons to reduce Ni²⁺ to Ni⁰ via intermediate Ni–P bonds, confirmed by cyclic voltammetry .
• Complexation : Hypophosphite forms stable [Ni(H₂PO₂)₂(H₂O)₂] complexes, delaying hydrolysis and enabling uniform deposition .
• In-situ monitoring : Raman spectroscopy tracks ligand decomposition and Ni⁰ nucleation during electrodeposition .